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Compound of Interest

Compound Name: 2-Iododecane

Cat. No.: B13031112 Get Quote

Disclaimer: Specific safety and toxicological data for 2-Iododecane are not readily available in

published literature and safety data sheets. This guide has been compiled using

comprehensive data from the safety data sheet (SDS) of its structural isomer, 1-Iododecane. It

is presumed that 2-Iododecane will exhibit similar physical, chemical, and toxicological

properties. This information should be used as a guide for risk assessment and the

implementation of safety procedures.

This technical guide is intended for researchers, scientists, and drug development

professionals, providing detailed information on the safe handling, storage, and disposal of 2-
Iododecane, based on the properties of 1-Iododecane.

Core Quantitative Data
The following tables summarize the key quantitative data for 1-Iododecane, which should be

considered indicative for 2-Iododecane.

Physical and Chemical Properties of 1-Iododecane
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Property Value Source

Molecular Formula C10H21I [1][2]

Molecular Weight 268.18 g/mol

Appearance Colorless or yellow liquid [1]

Boiling Point 132 °C at 15 mmHg [3]

Melting Point
Not available in provided

search results

Density 1.257 g/mL at 25 °C [3]

Vapor Pressure 0.01 mmHg at 20 °C [1]

Vapor Density >5 (vs air)

Refractive Index n20/D 1.485 [3]

Solubility Immiscible with water [3]

Toxicological and Hazard Data of 1-Iododecane
Hazard
Classification

Category Hazard Statement Source

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[1][4][5]

Serious Eye

Damage/Eye Irritation
Category 2

H319: Causes serious

eye irritation
[1][4][5]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[1][4][5]

Hazardous to the

Aquatic Environment

(Long-term)

Category 4

H413: May cause long

lasting harmful effects

to aquatic life

[5]

Experimental Protocols
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Detailed experimental protocols for the determination of all physical and toxicological properties

are not explicitly stated in the safety data sheets. However, standardized methods are typically

employed for such evaluations.

Determination of Physical Properties:

Boiling Point: The boiling point is likely determined using a standard method such as

distillation under reduced pressure, as indicated by the pressure at which the boiling point

was measured (15 mmHg).

Density: Density is typically measured using a pycnometer or a digital density meter at a

specified temperature (25 °C).

Vapor Pressure: Vapor pressure can be determined using a variety of methods, including the

static or dynamic method, or through calculation based on boiling point data.

Refractive Index: The refractive index is measured using a refractometer at a specific

temperature (20 °C) and wavelength (the D-line of the sodium spectrum).

Toxicological Data Generation:

Skin and Eye Irritation: These studies are typically conducted following OECD (Organisation

for Economic Co-operation and Development) guidelines, such as OECD 404 (Acute Dermal

Irritation/Corrosion) and OECD 405 (Acute Eye Irritation/Corrosion), often using in vitro or in

vivo models.

Specific Target Organ Toxicity: This is assessed based on evidence from animal studies or

human exposure, in line with GHS (Globally Harmonized System of Classification and

Labelling of Chemicals) criteria.

Mandatory Visualizations
Safe Handling Workflow for Iododecanes
The following diagram illustrates a logical workflow for the safe handling of iododecanes in a

laboratory setting, from procurement to disposal.
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Safe Handling Workflow for Iododecanes

Receipt and Storage

Handling and Use

Store in a cool, dry,
well-ventilated area away

from light and incompatible
materials.

Engineering Controls
(Fume Hood)

Always handle
within a certified

chemical fume hood.

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Wear appropriate
PPE at all times.

Spill Response

In case of a spill,
follow emergency

procedures.

Waste Disposal

Collect waste in a
properly labeled,
sealed container.

Decontamination

Decontaminate spill area
and dispose of cleanup

materials as hazardous waste.

Dispose of waste
according to institutional

and local regulations.

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of iododecanes.

Safety and Handling Recommendations
Based on the data for 1-Iododecane, the following precautions should be taken when handling

2-Iododecane:

Engineering Controls:
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Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

vapors.[4][5]

Ensure that eyewash stations and safety showers are readily accessible.[4]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[4]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and a lab coat.[4][5]

Avoid prolonged or repeated skin contact.

Respiratory Protection: If working outside of a fume hood or if vapor concentrations are high,

use a NIOSH-approved respirator with an organic vapor cartridge.[4]

Handling and Storage:

Avoid contact with skin, eyes, and clothing.[4]

Keep away from heat, sparks, and open flames.

Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]

Protect from light, as iodo-compounds can be light-sensitive.[4]

Incompatible with strong oxidizing agents and strong bases.[4]

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[4]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek immediate medical attention.[4]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water and drink plenty of water. Never

give anything by mouth to an unconscious person. Seek immediate medical attention.[4]

Spill and Disposal Procedures:

Spills: In the event of a spill, wear appropriate PPE and contain the spill with an inert

absorbent material. Collect the absorbed material in a sealed container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Disposal: Dispose of waste material in accordance with all applicable federal, state, and local

regulations. Do not allow the material to enter drains or waterways.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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